1-(Dibromomethyl)-1-methylsiletane

• CAS No.: 61499-45-4
• Molecular Formula: C5H10Br2Si
• Molecular Weight: 258.03 g/mol
• IUPAC Name: 1-(dibromomethyl)-1-methylsiletane
• InChI: InChI=1S/C5H10Br2Si/c1-8(5(6)7)3-2-4-8/h5H,2-4H2,1H3
• InChI Key: SLXLQQFSPGUWSW-UHFFFAOYSA-N
• Canonical SMILES: C[Si]1(CCC1)C(Br)Br

Description

1-(Dibromomethyl)-1-methylsiletane (CAS No. 61499-45-4, molecular formula C5H10Br2Si) is a silacyclobutane derivative characterized by a four-membered silicon-containing ring system. Siletanes, or silacyclobutanes, have been studied since the 1950s for their unique structural and electronic properties . The compound features a dibromomethyl substituent and a methyl group attached to the silicon atom, which influence its reactivity and stability. The compound’s strained ring structure and brominated substituents make it a candidate for applications in organosilicon chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-(Dibromomethyl)-1-methylsiletane can be synthesized through several methods. One common approach involves the bromination of 1-methylsiletane using bromine or other brominating agents under controlled conditions. The reaction typically requires a catalyst, such as aluminum trichloride, to facilitate the bromination process .

Industrial Production Methods: Industrial production of 1-(Dibromomethyl)-1-methylsiletane often involves large-scale bromination reactions. The process is optimized to ensure high yields and purity of the final product. The use of continuous flow reactors and advanced purification techniques, such as distillation and recrystallization, are common in industrial settings to achieve the desired quality .

Chemical Reactions Analysis

Types of Reactions: 1-(Dibromomethyl)-1-methylsiletane undergoes various chemical reactions, including:

Substitution Reactions: The bromine atoms can be substituted with other functional groups using nucleophilic reagents.

Oxidation Reactions: The compound can be oxidized to form corresponding silanols or siloxanes under specific conditions.

Reduction Reactions: Reduction of 1-(Dibromomethyl)-1-methylsiletane can yield silanes with different substituents.

Common Reagents and Conditions:

Substitution: Common reagents include sodium iodide or potassium fluoride in polar solvents.

Oxidation: Oxidizing agents such as hydrogen peroxide or potassium permanganate are used.

Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are employed.

Major Products: The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions can yield various organosilicon compounds, while oxidation and reduction reactions produce silanols, siloxanes, or silanes .

Scientific Research Applications

1-(Dibromomethyl)-1-methylsiletane has several applications in scientific research:

Chemistry: It is used as a precursor in the synthesis of complex organosilicon compounds and as a reagent in various organic transformations.

Biology: The compound is explored for its potential use in the development of bioactive molecules and as a tool in biochemical studies.

Medicine: Research is ongoing to investigate its potential therapeutic applications, including its use in drug delivery systems and as a component in medicinal chemistry.

Industry: It is utilized in the production of advanced materials, such as silicone-based polymers and coatings.

Mechanism of Action

The mechanism by which 1-(Dibromomethyl)-1-methylsiletane exerts its effects involves the interaction of its bromine atoms with various molecular targets. The compound can participate in nucleophilic substitution reactions, where the bromine atoms are replaced by other functional groups. This reactivity is crucial for its role in organic synthesis and material science .

Comparison with Similar Compounds

Table 1: Key Structural Features of 1-(Dibromomethyl)-1-methylsiletane and Analogues

Compound Name	Molecular Formula	CAS No.	Key Structural Features
1-(Dibromomethyl)-1-methylsiletane	C5H10Br2Si	61499-45-4	Silacyclobutane ring, dibromomethyl, methyl
1-(Dibromomethyl)-4-fluorobenzene	C7H5Br2F	6425-24-7	Aromatic ring, dibromomethyl, fluorine
3-Chloro-4-(dibromomethyl)-5-hydroxy-2(5H)-furanone (BMX-2)	C5H3Br2ClO3	N/A	Furanone ring, dibromomethyl, hydroxyl
1-(Bromomethyl)-1-methanesulfonylcyclohexane	C8H15BrO2S	N/A	Cyclohexane, bromomethyl, sulfonyl

Key Observations :

• Substituents : The dibromomethyl group is shared with BMX-2 and 1-(Dibromomethyl)-4-fluorobenzene, but the presence of silicon distinguishes it from purely organic analogues.

Reactivity and Stability

• Silacyclobutanes : The four-membered ring in 1-(Dibromomethyl)-1-methylsiletane is prone to ring-opening reactions under thermal or catalytic conditions, a trait shared with other strained silacyclobutanes .
• Brominated Analogues: Brominated furanones like BMX-2 exhibit electrophilic reactivity due to electron-withdrawing substituents, leading to mutagenic activity . In contrast, brominated aromatic compounds (e.g., 1-(Dibromomethyl)-4-fluorobenzene) are more stable but may undergo halogen displacement reactions.

Toxicity and Environmental Impact

Table 2: Toxicity Profiles of Brominated Compounds

Compound	Mutagenicity (Ames Test)	Environmental Persistence	Key Risks
BMX-2	Positive (comparable to MX)	High	Carcinogenic, targets urinary bladder
1-(Dibromomethyl)-4-fluorobenzene	Not reported	Moderate	Potential ecotoxicity
1-(Dibromomethyl)-1-methylsiletane	Not reported	Unknown	Likely lower due to silicon moiety

Key Findings :

• Brominated furanones (e.g., BMX-2) are highly mutagenic and carcinogenic, with potency linked to the dibromomethyl group .
• Silicon-containing compounds like 1-(Dibromomethyl)-1-methylsiletane may exhibit lower bioaccumulation due to silicon’s inertness, though data are lacking.